Cas no 941878-48-4 (N-4-(1H-1,3-benzodiazol-2-yl)phenyl-4-(4-methylbenzenesulfonyl)butanamide)

N-4-(1H-1,3-benzodiazol-2-yl)phenyl-4-(4-methylbenzenesulfonyl)butanamide is a specialized organic compound featuring a benzimidazole core linked to a phenyl group and a p-toluenesulfonyl-substituted butanamide moiety. This structure suggests potential utility in medicinal chemistry, particularly as an intermediate for drug development, given the benzimidazole scaffold's prevalence in bioactive molecules. The sulfonyl and amide functionalities enhance its reactivity and binding affinity, making it suitable for targeted synthesis. Its well-defined molecular architecture allows for precise modifications, facilitating research in protease inhibition or receptor modulation. The compound's stability and synthetic versatility underscore its value in exploratory pharmaceutical applications.

N-4-(1H-1,3-benzodiazol-2-yl)phenyl-4-(4-methylbenzenesulfonyl)butanamide structure

941878-48-4 structure

Product Name:N-4-(1H-1,3-benzodiazol-2-yl)phenyl-4-(4-methylbenzenesulfonyl)butanamide

CAS No:941878-48-4

MF:C₂₄H₂₃N₃O₃S

MW:433.52272439003

CID:5505820

Update Time:2025-06-10

N-4-(1H-1,3-benzodiazol-2-yl)phenyl-4-(4-methylbenzenesulfonyl)butanamide Chemical and Physical Properties

Names and Identifiers

- N-[4-(1H-benzimidazol-2-yl)phenyl]-4-(4-methylphenyl)sulfonylbutanamide
- N-4-(1H-1,3-benzodiazol-2-yl)phenyl-4-(4-methylbenzenesulfonyl)butanamide
- Inchi： 1S/C24H23N3O3S/c1-17-8-14-20(15-9-17)31(29,30)16-4-7-23(28)25-19-12-10-18(11-13-19)24-26-21-5-2-3-6-22(21)27-24/h2-3,5-6,8-15H,4,7,16H2,1H3,(H,25,28)(H,26,27)
- InChI Key： GNXFRMKUFUSFQI-UHFFFAOYSA-N
- SMILES： C(NC1=CC=C(C2NC3=CC=CC=C3N=2)C=C1)(=O)CCCS(C1=CC=C(C)C=C1)(=O)=O

N-4-(1H-1,3-benzodiazol-2-yl)phenyl-4-(4-methylbenzenesulfonyl)butanamide Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
Life Chemicals	F2814-1011-2μmol	N-[4-(1H-1,3-benzodiazol-2-yl)phenyl]-4-(4-methylbenzenesulfonyl)butanamide	941878-48-4	90%+	2μl	$57.0	2023-05-16
Life Chemicals	F2814-1011-5μmol	N-[4-(1H-1,3-benzodiazol-2-yl)phenyl]-4-(4-methylbenzenesulfonyl)butanamide	941878-48-4	90%+	5μl	$63.0	2023-05-16
Life Chemicals	F2814-1011-10μmol	N-[4-(1H-1,3-benzodiazol-2-yl)phenyl]-4-(4-methylbenzenesulfonyl)butanamide	941878-48-4	90%+	10μl	$69.0	2023-05-16
Life Chemicals	F2814-1011-20μmol	N-[4-(1H-1,3-benzodiazol-2-yl)phenyl]-4-(4-methylbenzenesulfonyl)butanamide	941878-48-4	90%+	20μl	$79.0	2023-05-16
Life Chemicals	F2814-1011-1mg	N-[4-(1H-1,3-benzodiazol-2-yl)phenyl]-4-(4-methylbenzenesulfonyl)butanamide	941878-48-4	90%+	1mg	$54.0	2023-05-16
Life Chemicals	F2814-1011-2mg	N-[4-(1H-1,3-benzodiazol-2-yl)phenyl]-4-(4-methylbenzenesulfonyl)butanamide	941878-48-4	90%+	2mg	$59.0	2023-05-16
Life Chemicals	F2814-1011-3mg	N-[4-(1H-1,3-benzodiazol-2-yl)phenyl]-4-(4-methylbenzenesulfonyl)butanamide	941878-48-4	90%+	3mg	$63.0	2023-05-16
Life Chemicals	F2814-1011-4mg	N-[4-(1H-1,3-benzodiazol-2-yl)phenyl]-4-(4-methylbenzenesulfonyl)butanamide	941878-48-4	90%+	4mg	$66.0	2023-05-16
Life Chemicals	F2814-1011-5mg	N-[4-(1H-1,3-benzodiazol-2-yl)phenyl]-4-(4-methylbenzenesulfonyl)butanamide	941878-48-4	90%+	5mg	$69.0	2023-05-16
Life Chemicals	F2814-1011-10mg	N-[4-(1H-1,3-benzodiazol-2-yl)phenyl]-4-(4-methylbenzenesulfonyl)butanamide	941878-48-4	90%+	10mg	$79.0	2023-05-16

N-4-(1H-1,3-benzodiazol-2-yl)phenyl-4-(4-methylbenzenesulfonyl)butanamide Related Literature

1. An ionic liquid loaded magnetically confined polymeric mesoporous adsorbent for extraction of parabens from environmental and cosmetic samples†

Masrudin Md Yusoff,Muggundha Raoov,Noorfatimah Yahaya,Noorashikin Md Salleh RSC Adv., 2017,7, 35832-35844
2. An all-solid-state imprinted polymer-based potentiometric sensor for determination of bisphenol S†

Rongning Liang,Tanji Yin,Ruiqing Yao,Wei Qin RSC Adv., 2016,6, 73308-73312
3. Aggregation-induced chiral symmetry breaking of a naphthalimide–cyanostilbene dyad†

Xin Li,Liangliang Zhu,Sai Duan,Yanli Zhao,Hans Ågren Phys. Chem. Chem. Phys., 2014,16, 23854-23860
4. An investigation on the second-order nonlinear optical response of cationic bipyridine or phenanthroline iridium(iii) complexes bearing cyclometallated 2-phenylpyridines with a triphenylamine substituent†

David B. Cordes,Alexandra M. Z. Slawin,Stefania Righetto,Denis Jacquemin,Eli Zysman-Colman,Véronique Guerchais Dalton Trans., 2018,47, 8292-8300
5. Aggregation behaviour of biocompatible choline carboxylate ionic liquids and their interactions with biomolecules through experimental and theoretical investigations†

Somenath Panda,Kaushik Kundu,Anusha Basaiahgari,Sanjib Senapati,Ramesh L. Gardas New J. Chem., 2018,42, 7105-7118

Related Categories

Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzimidazoles Phenylbenzimidazoles

Additional information on N-4-(1H-1,3-benzodiazol-2-yl)phenyl-4-(4-methylbenzenesulfonyl)butanamide

Recent Advances in the Study of N-4-(1H-1,3-benzodiazol-2-yl)phenyl-4-(4-methylbenzenesulfonyl)butanamide (CAS: 941878-48-4)

In recent years, the compound N-4-(1H-1,3-benzodiazol-2-yl)phenyl-4-(4-methylbenzenesulfonyl)butanamide (CAS: 941878-48-4) has garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique benzimidazole and sulfonyl functional groups, has shown promising potential in various therapeutic applications, particularly in the modulation of protein-protein interactions and enzyme inhibition. The following sections provide a comprehensive overview of the latest research findings related to this compound, including its synthesis, mechanism of action, and potential clinical applications.

The synthesis of N-4-(1H-1,3-benzodiazol-2-yl)phenyl-4-(4-methylbenzenesulfonyl)butanamide involves a multi-step process that ensures high purity and yield. Recent studies have focused on optimizing the synthetic pathway to improve scalability and reduce production costs. Advanced techniques such as microwave-assisted synthesis and flow chemistry have been employed to enhance reaction efficiency. The compound's structural integrity has been confirmed through spectroscopic methods, including NMR and mass spectrometry, ensuring its suitability for further biological evaluation.

One of the most notable aspects of this compound is its ability to interact with specific biological targets. Research has demonstrated that N-4-(1H-1,3-benzodiazol-2-yl)phenyl-4-(4-methylbenzenesulfonyl)butanamide exhibits potent inhibitory activity against certain kinases and proteases, which are critical in various disease pathways. For instance, in vitro studies have shown that the compound can effectively suppress the activity of cancer-related kinases, leading to reduced tumor cell proliferation. These findings suggest its potential as a lead compound for the development of novel anticancer therapies.

In addition to its kinase inhibitory properties, recent investigations have explored the compound's role in modulating inflammatory responses. Preclinical studies using animal models have revealed that N-4-(1H-1,3-benzodiazol-2-yl)phenyl-4-(4-methylbenzenesulfonyl)butanamide can attenuate inflammation by targeting key signaling pathways involved in the immune response. This dual functionality—targeting both proliferative and inflammatory pathways—positions the compound as a versatile candidate for multifactorial diseases such as rheumatoid arthritis and certain types of cancer.

Despite these promising results, challenges remain in the clinical translation of N-4-(1H-1,3-benzodiazol-2-yl)phenyl-4-(4-methylbenzenesulfonyl)butanamide. Issues such as bioavailability, metabolic stability, and potential off-target effects need to be addressed through further pharmacokinetic and toxicological studies. Researchers are currently exploring structural modifications and formulation strategies to enhance the compound's drug-like properties while minimizing adverse effects.

In conclusion, N-4-(1H-1,3-benzodiazol-2-yl)phenyl-4-(4-methylbenzenesulfonyl)butanamide (CAS: 941878-48-4) represents a promising avenue for therapeutic development in the chemical biology and pharmaceutical fields. Its unique structural features and multifaceted biological activities make it a valuable subject of ongoing research. Future studies should focus on elucidating its precise mechanisms of action, optimizing its pharmacological profile, and advancing it through preclinical and clinical trials to realize its full therapeutic potential.